Cas no 20859-02-3 ((S)-2-amino-3,3-dimethylbutanoic acid)

• Product Name: (S)-2-amino-3,3-dimethylbutanoic acid
• CAS No: 20859-02-3
• MF: C₆H₁₃NO₂
• MW: 131.1729
• MDL: MFCD00064218
• CID: 51673
• PubChem ID: 87572100
• Update Time: 2025-09-02

(S)-2-amino-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-tert-Leucine
• (S)-(+)-LEUCINE
• RARECHEM AB PP 3754
• L-A-AMINO-G-METHYL VALERIC ACID
• L-A-AMINOISOCAPROIC ACID
• L-2-AMINO-4-METHYLVALERIC ACID
• LEUCINE, L-
• LEU
• LEUCINE
• (S)-2-amino-3,3-dimethylbutanoic acid
• (S)-2-AMINO-4-METHYLPENTANOIC ACID
• H-tBu-Gly-OH
• H-Tle-OH
• L-Tert-Leu-OH
• L-Valine, 3-methyl-
• (S)-2-Amino-3,3-dimethylbutyric acid
• H-L-LEU-OH
• L-2-amino-3,3-dimethylbutanoic acid
• LEUCINE,L
• L-tert
• L-tert-leucin
• L-α-tert-Butylglycine
• (2S)-2-amino-3,3-dimethylbutanoic acid
• 3-Methyl-l-valine
• L-valine,3-methyl
• 3-methyl-l-valin
• (L)-tert-leucine
• Valine, 3-methyl-
• 1E6RFC9IVP
• NPDBDJFLKKQMCM-SCSAIBSYSA-N
• (2S)-2-Amino-3,3-DiMethyl-Butanoic Acid
• t-Butylglycine
• L-tert Leucine
• 2-Amino-3,3-dimethylbutanoic acid #
• tert
• 20859-02-3
• Racemic tert-leucine
• UNII-1E6RFC9IVP
• DTXCID50119530
• STR07808
• J-500944
• HY-59140
• L-Valine, 3-methyl
• tert-Leu-OH
• L-tert-butylglycine
• T-LEUCINE
• L-T-BUTYLGLYCINE
• DTXSID001017204
• H-L-TLE-OH
• NSC 203785
• MFCD00064218
• L-2720
• 471-50-1
• NSC-203785
• L-tertiary leucine
• Q2405866
• SCHEMBL6433
• CS-D0917
• EN300-41979
• (S)-TERT-LEUCINE
• NS00077713
• (s)-tert-butylglycine
• L0147
• AC-4269
• L-tert-Leucine, 99%
• AKOS015841183
• L-tert-Leucine, puriss., >=99.0% (NT)
• Z425412414
• 2(S)-amino-3,3-dimethyl-butyric acid
• racemic tert-butylglycine
• AC-1454

• MDL： MFCD00064218
• Inchi： 1S/C6H13NO2/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H,8,9)/t4-/m1/s1
• InChI Key： NPDBDJFLKKQMCM-SCSAIBSYSA-N
• SMILES： OC([C@H](C(C)(C)C)N)=O
• BRN： 1721824

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Solid
• Density: 1.1720 (estimate)
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 4300°C
• Flash Point: 85.5℃
• Refractive Index: -9 ° (C=3, H2O)
• Solubility: 1 M HCl: 50 mg/mL
• Water Partition Coefficient: 125.5 g/L (20 ºC)
• PSA: 63.32000
• LogP: 1.14470
• Specific Rotation: 6.3 º (c=4, 6 N HCl 200 ºC)
• Optical Activity: [α]20/D −9.5°, c = 3 in H2O
• Solubility: Not determined

(S)-2-amino-3,3-dimethylbutanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：OH2850000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters